Cas no 2415-87-4 (N-(3-Chlorophenyl)-3-oxobutyramide)

N-(3-Chlorophenyl)-3-oxobutyramide is a chlorinated aromatic amide derivative with a β-keto functional group, offering versatile reactivity in organic synthesis. Its structure, featuring both an amide linkage and a ketone moiety, makes it a valuable intermediate for constructing heterocyclic compounds and fine chemicals. The 3-chlorophenyl group enhances its utility in cross-coupling reactions and further derivatization. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its balanced solubility in common organic solvents facilitates handling in laboratory and industrial settings. Researchers value it for its role in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules.
N-(3-Chlorophenyl)-3-oxobutyramide structure
2415-87-4 structure
Product Name:N-(3-Chlorophenyl)-3-oxobutyramide
CAS No:2415-87-4
MF:C10H10ClNO2
MW:211.644901752472
MDL:MFCD00018440
CID:266095
PubChem ID:253662318
Update Time:2025-05-27

N-(3-Chlorophenyl)-3-oxobutyramide Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(3-chlorophenyl)-3-oxo-
    • N-(3-Chlorophenyl)-3-oxobutyramide
    • N-(3-chlorophenyl)-3-oxobutanamide
    • N-(3-CHLORO-PHENYL)-3-OXO-BUTYRAMIDE
    • 3'-chloro-acetoacetanilide keto form
    • 3-oxo-N-(3'-chlorophenyl)butanamide
    • Acetessigsaeure-(3-chlor-anilid)
    • acetoacetic acid-(3-chloro-anilide)
    • Butanamide,N-(3-chlorophenyl)-3-oxo
    • N-(3-chlorophenyl)acetoacetamide
    • 3'-Chloroacetoacetanilide
    • Butanamide, N-(3-chlorophenyl)-3-oxo-
    • MTPKMGABYQNMMG-UHFFFAOYSA-N
    • NSC131343
    • M-ACETOACETCHLORANILIDE
    • Acetoacetic acid 3-chloroanilide
    • ZERO/001440
    • STK350657
    • SBB001685
    • BBL004935
    • HTS028076
    • T70624
    • SR-01000526370
    • CS-0307504
    • C2984
    • DTXSID0062395
    • SCHEMBL9428788
    • MFCD00018440
    • Z56887763
    • AKOS000115205
    • SR-01000526370-1
    • 2-Acetyl-3'-chloroacetanilide
    • J74YM3C2KF
    • NS00027571
    • NSC-131343
    • EU-0085532
    • EN300-01446
    • NSC 131343
    • 2415-87-4
    • EINECS 219-328-2
    • 12G-916
    • UNII-J74YM3C2KF
    • DTXCID1037014
    • MDL： MFCD00018440
    • Inchi： 1S/C10H10ClNO2/c1-7(13)5-10(14)12-9-4-2-3-8(11)6-9/h2-4,6H,5H2,1H3,(H,12,14)
    • InChI Key： MTPKMGABYQNMMG-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)NC(CC(C)=O)=O

Computed Properties

  • Exact Mass: 211.04000
  • Monoisotopic Mass: 211.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 101.0 to 105.0 deg-C
  • Boiling Point: 423.8±25.0 °C at 760 mmHg
  • Flash Point: 210.1±23.2 °C
  • Refractive Index: 1.579
  • PSA: 46.17000
  • LogP: 2.33060
  • λmax: 247(EtOH)(lit.)
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3-Chlorophenyl)-3-oxobutyramide Security Information

N-(3-Chlorophenyl)-3-oxobutyramide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(3-Chlorophenyl)-3-oxobutyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019114130-1g
N-(3-Chlorophenyl)-3-oxobutanamide
 2415-87-4 95%
1g
 $385.22 2023-09-02
TRC
N274995-100mg
N-(3-Chlorophenyl)-3-oxobutyramide
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100mg
 $ 165.00 2022-06-03
TRC
N274995-250mg
N-(3-Chlorophenyl)-3-oxobutyramide
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250mg
 $ 350.00 2022-06-03
TRC
N274995-500mg
N-(3-Chlorophenyl)-3-oxobutyramide
 2415-87-4
500mg
 $ 550.00 2022-06-03
abcr
AB235222-250 mg
N-(3-Chlorophenyl)-3-oxobutanamide
 2415-87-4
250MG
 €154.30 2022-03-04
abcr
AB235222-1 g
N-(3-Chlorophenyl)-3-oxobutanamide; .
 2415-87-4
1g
 €177.20 2022-09-01
abcr
AB235222-5 g
N-(3-Chlorophenyl)-3-oxobutanamide; .
 2415-87-4
5g
 €455.60 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N869245-200mg
N-(3-Chlorophenyl)-3-oxobutyramide
 2415-87-4 96%
200mg
 620.10 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2984-1g
N-(3-Chlorophenyl)-3-oxobutyramide
 2415-87-4 96.0%(LC&T)
1g
 ￥2510.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2984-200mg
N-(3-Chlorophenyl)-3-oxobutyramide
 2415-87-4 96.0%(LC&T)
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 ￥555.0 2022-05-30

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